Cas no 63254-90-0 (Benzenesulfonic acid, 2-(1H-benzimidazol-2-yl)-)

• Product Name: Benzenesulfonic acid, 2-(1H-benzimidazol-2-yl)-
• CAS No: 63254-90-0
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 1649724
• Update Time: 2024-09-12

Benzenesulfonic acid, 2-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-(1H-benzimidazol-2-yl)-

• Inchi： 1S/C13H10N2O3S/c16-19(17,18)12-8-4-1-5-9(12)13-14-10-6-2-3-7-11(10)15-13/h1-8H,(H,14,15)(H,16,17,18)
• InChI Key： LDSPAOQBLDQXMP-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC=CC=C1C1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 274.0413

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Melting Point: 387-388 °C(Solv: water (7732-18-5))
• PSA: 83.05
• pka: -1.43±0.27(Predicted)